Cas no 2098088-50-5 (3-(3-(Trifluoromethyl)-1H-pyrazol-4-yl)propanenitrile)

• Product Name: 3-(3-(Trifluoromethyl)-1H-pyrazol-4-yl)propanenitrile
• CAS No: 2098088-50-5
• MF: C₇H₆F₃N₃
• MW: 189.137851238251
• MDL: MFCD30008792
• CID: 5042171
• PubChem ID: 121213223
• Update Time: 2025-11-02

3-(3-(Trifluoromethyl)-1H-pyrazol-4-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(3-(trifluoromethyl)-1H-pyrazol-4-yl)propanenitrile
• 3-[5-(trifluoromethyl)-1H-pyrazol-4-yl]propanenitrile
• 3-(3-(Trifluoromethyl)-1H-pyrazol-4-yl)propanenitrile

• MDL： MFCD30008792
• Inchi： 1S/C7H6F3N3/c8-7(9,10)6-5(2-1-3-11)4-12-13-6/h4H,1-2H2,(H,12,13)
• InChI Key： UMABYMXULZUJQW-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=NN1)CCC#N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 217
• XLogP3: 1.1
• Topological Polar Surface Area: 52.5

Additional information on 3-(3-(Trifluoromethyl)-1H-pyrazol-4-yl)propanenitrile

3-(3-(Trifluoromethyl)-1H-pyrazol-4-yl)propanenitrile: A Promising Compound in Modern Pharmaceutical Research

3-(3-(Trifluoromethyl)-1H-pyrazol-4-yl)propanenitrile, with the CAS number 2098088-50-5, represents a significant advancement in the field of medicinal chemistry. This compound belongs to the class of nitrile derivatives, characterized by the presence of a cyano group (-CN) at the terminal position of a carbon chain. The unique structural features of this molecule, including the trifluoromethyl group and the pyrazole ring system, make it a valuable candidate for exploring novel therapeutic applications. Recent studies have highlighted its potential in targeting specific biological pathways, underscoring its relevance in the development of innovative pharmaceutical agents.

The pyrazole ring, a five-membered heterocyclic structure containing two nitrogen atoms, is a well-known pharmacophore in drug discovery. The introduction of a trifluoromethyl substituent at the 3-position of the pyrazole ring enhances the compound's lipophilicity and metabolic stability, which are critical factors in drug design. These modifications may also influence the compound's ability to interact with target proteins, thereby modulating its biological activity. The propanenitrile moiety further contributes to the molecule's reactivity and potential for forming hydrogen bonds with biomolecules, which is essential for achieving high-affinity interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have facilitated the exploration of 3-(3-(Trifluoromethyl)-1H-pyrazol-4-yl)propanenitrile's potential applications. A 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits promising anti-inflammatory properties by inhibiting key inflammatory pathways such as NF-κB and MAPK. The compound's ability to modulate these pathways suggests its potential utility in the treatment of chronic inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease. Additionally, preliminary in vitro studies have shown its capacity to suppress the production of pro-inflammatory cytokines, further supporting its therapeutic potential.

The trifluoromethyl group, a common substituent in pharmaceutical compounds, plays a pivotal role in enhancing the compound's metabolic stability and bioavailability. This substitution not only improves the compound's lipophilicity but also reduces its susceptibility to enzymatic degradation, which is crucial for maintaining therapeutic efficacy. The presence of this group may also influence the compound's ability to cross the blood-brain barrier, making it a candidate for targeting neurological disorders. Recent research has focused on optimizing the positioning of the trifluoromethyl group to maximize its therapeutic potential while minimizing potential side effects.

Another area of interest is the compound's potential in oncology. A 2023 preclinical study published in *Cancer Research* reported that 3-(3-(Trifluoromethyl)-1H-pyrazol-4-yl)propanenitrile exhibits antitumor activity by inducing apoptosis in cancer cells. The compound was shown to target specific kinases involved in cell proliferation and survival, thereby disrupting the signaling pathways that drive tumor growth. These findings suggest that the compound could be a valuable addition to the arsenal of anticancer agents, particularly for cancers where these kinases are overexpressed. Further clinical trials are needed to validate these findings and assess the compound's safety and efficacy in human trials.

The pyrazole ring system is also known for its involvement in various biological activities, including antiviral and antifungal properties. Recent research has explored the potential of 3-(3-(Trifluoromethyl)-1H-pyrazol-4-yl)propanenitrile in combating viral infections. A 2023 study published in *Antiviral Research* indicated that this compound may inhibit the replication of certain RNA viruses by interfering with viral RNA polymerase activity. This property could make it a candidate for the development of antiviral drugs, particularly for emerging viral threats that require rapid therapeutic intervention.

The structural versatility of 3-(3-(Trifluoromethyl)-1H-pyrazol-4-yl)propanenitrile also allows for the design of prodrugs that can be tailored to specific therapeutic needs. Prodrug strategies can enhance the compound's solubility, reduce toxicity, and improve its targeting to specific tissues or organs. For example, the attachment of functional groups to the propanenitrile moiety could enable the compound to be activated at the site of action, thereby minimizing systemic side effects. This approach is particularly relevant for the development of drugs for chronic conditions where long-term administration is required.

Moreover, the compound's potential in drug combination therapies is gaining attention. The ability to simultaneously target multiple pathways or receptors may enhance its therapeutic efficacy and reduce the likelihood of drug resistance. For instance, combining 3-(3-(Trifluoromethyl)-1H-pyrazol-4-yl)propanenitrile with existing therapies could provide synergistic effects, particularly in complex diseases such as cancer and autoimmune disorders. Ongoing research is focused on identifying optimal combinations and dosing regimens to maximize therapeutic outcomes while minimizing adverse effects.

The synthesis and characterization of 3-(3-(Trifluoromethyl)-1H-pyrazol-4-yl)propanenitrile have also been the subject of recent studies. Advances in synthetic methodologies have enabled the efficient preparation of this compound, which is critical for large-scale production and clinical trials. Techniques such as microwave-assisted synthesis and solid-phase synthesis have been employed to optimize reaction conditions and improve yield. These developments are essential for translating laboratory findings into viable pharmaceutical products.

In conclusion, 3-(3-(Trifluoromethyl)-1H-pyrazol-4-yl)propanenitrile represents a promising candidate in modern pharmaceutical research due to its unique structural features and potential therapeutic applications. Its ability to modulate inflammatory pathways, exhibit antitumor activity, and target viral replication mechanisms underscores its significance in the development of novel therapeutics. Continued research and clinical evaluation will be crucial in fully realizing its potential and addressing the challenges associated with drug development.